5-(((Tert-butyldiphenylsilyl)oxy)methyl)-2-methylcyclohexanone

• Molecular Formula: C24H32O2Si
• Molecular Weight: 380.6 g/mol
• IUPAC Name: 5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one
• InChI: InChI=1S/C24H32O2Si/c1-19-15-16-20(17-23(19)25)18-26-27(24(2,3)4,21-11-7-5-8-12-21)22-13-9-6-10-14-22/h5-14,19-20H,15-18H2,1-4H3
• InChI Key: BTYZTXBLMDHSDR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1=O)CO[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C(C)(C)C

Description

5-[[tert-Butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one is a compound that features a cyclohexanone core substituted with a tert-butyl(diphenyl)silyl group. This compound is often used in organic synthesis, particularly as a protecting group for alcohols due to its stability under various conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one typically involves the protection of a hydroxyl group using tert-butyl(diphenyl)silyl chloride. The reaction is carried out in the presence of a base such as pyridine or 2,6-lutidine, and a catalyst like DMAP or imidazole . The reaction conditions are mild, often performed at room temperature, and the protecting group is introduced selectively to the least hindered hydroxyl group .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This involves using high-purity reagents and solvents, maintaining strict temperature control, and employing efficient purification techniques such as column chromatography .

Chemical Reactions Analysis

Types of Reactions

5-[[tert-Butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the silyl ether group, using reagents like tetrabutylammonium fluoride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Tetrabutylammonium fluoride in tetrahydrofuran.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid, while reduction could produce an alcohol .

Scientific Research Applications

5-[[tert-Butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one is widely used in scientific research due to its stability and versatility:

Chemistry: Used as a protecting group for alcohols in organic synthesis.

Biology: Employed in the synthesis of biologically active molecules where selective protection of hydroxyl groups is required.

Medicine: Utilized in the development of pharmaceuticals where specific functional group protection is necessary.

Industry: Applied in the production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism by which 5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one exerts its effects is primarily through the protection of hydroxyl groups. The tert-butyl(diphenyl)silyl group provides steric hindrance, making the protected hydroxyl group less reactive under acidic and nucleophilic conditions . This allows for selective reactions to occur at other functional groups in the molecule .

Comparison with Similar Compounds

Similar Compounds

tert-Butyldimethylsilyl chloride: Another silyl protecting group, but with different steric and electronic properties.

Triisopropylsilyl chloride: Offers greater steric hindrance compared to tert-butyl(diphenyl)silyl chloride.

Trimethylsilyl chloride: A smaller silyl protecting group, less sterically hindered.

Uniqueness

5-[[tert-Butyl(diphenyl)silyl]oxymethyl]-2-methylcyclohexan-1-one is unique due to its balance of steric hindrance and stability. It provides greater resistance to acidic hydrolysis compared to other silyl protecting groups, making it particularly useful in complex synthetic routes where selective protection and deprotection are required .